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Introduction
GSK8175 is a potent, second-generation, non-nucleoside inhibitor of the Hepatitis C Virus

(HCV) NS5B RNA-dependent RNA polymerase. Its development exemplifies a successful

metabolism-led drug discovery program, designed to overcome the pharmacokinetic limitations

of its predecessor, GSK5852. GSK8175 retains broad-spectrum antiviral activity, including

against clinically relevant resistant strains, while exhibiting significantly improved metabolic

stability and a longer plasma half-life. These characteristics make it a valuable tool for studying

HCV replication and a compelling candidate for further clinical investigation.

This document provides detailed application notes and protocols for utilizing GSK8175 in a

research and drug discovery setting.

Mechanism of Action
GSK8175 is a non-nucleoside inhibitor that binds to a specific allosteric site on the HCV NS5B

polymerase, an enzyme essential for viral RNA replication.[1][2][3] Unlike nucleoside inhibitors,

which compete with natural substrates, GSK8175 induces a conformational change in the

enzyme, thereby inhibiting its function. A key feature of its design is the N-benzoxaborole

moiety, which replaces the metabolically labile N-benzyl boronic acid of its predecessor,

GSK5852.[1][2] This substitution prevents the facile benzylic oxidation that led to a short

plasma half-life in the earlier compound.[2][3] X-ray crystallography has revealed that
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GSK8175 engages in unique interactions within the NS5B binding pocket, facilitated by an

extensive network of ordered water molecules and the formation of a boronate complex.[2][3]

Signaling Pathway and Drug Discovery Workflow
The following diagrams illustrate the mechanism of action of GSK8175 and the drug discovery

workflow that led to its identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

3. Design of N-Benzoxaborole Benzofuran GSK8175-Optimization of Human
Pharmacokinetics Inspired by Metabolites of a Failed Clinical HCV Inhibitor - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application of GSK8175 in Drug Discovery: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563726#application-of-gsk8175-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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